Cas no 17114-82-8 (Benzoic acid,4-methoxy-, carboxymethyl ester, sodium salt (1:1))

• Product Name: Benzoic acid,4-methoxy-, carboxymethyl ester, sodium salt (1:1)
• CAS No: 17114-82-8
• MF: C₁₀H₉NaO₅
• MW: 232.165234327316
• CID: 122104
• PubChem ID: 56844155
• Update Time: 2025-04-18

Benzoic acid,4-methoxy-, carboxymethyl ester, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-methoxy-, carboxymethyl ester, sodium salt (1:1)
• SODIUM4-METHOXYBENZOYLOXYACETATE
• Benzoic acid, 4-methoxy-, carboxymethyl ester, sodium salt
• Glycolic acid, p-anisate, sodium salt
• p-Anisic acid, ester with glycolic acid, sodium salt
• Sodium (4-methoxybenzoyloxy)acetate
• sodium methoxybenzoyl oxyacetate
• SODIUM (4-METHOXYBENZOYLOXY)ACETATE [FHFI]
• UNII-756E2ZYB5B
• SCHEMBL18339317
• BENZOIC ACID, 4-METHOXY-, CARBOXYMETHYL ESTER, SODIUM SALT (1:1)
• FEMA NO. 4016B
• 756E2ZYB5B
• Q27266346
• sodium;2-(4-methoxybenzoyl)oxyacetate
• 17114-82-8

• Inchi： 1S/C10H10O5.Na/c1-14-8-4-2-7(3-5-8)10(13)15-6-9(11)12;/h2-5H,6H2,1H3,(H,11,12);/q;+1/p-1
• InChI Key： DCRRSNRLZYMWBH-UHFFFAOYSA-M
• SMILES： [Na+].O(CC(=O)[O-])C(C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 232.03477
• Monoisotopic Mass: 232.03476767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 235
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.7Ų

Experimental Properties

• PSA: 75.66